3-(Propionyloxy)benzoic acid
Overview
Description
3-(Propionyloxy)benzoic acid, also known as 3-POB, is a synthetic organic compound. It is a derivative of benzoic acid with a propionyloxy group attached to the third carbon atom. This compound is of interest to organic chemists due to its wide range of applications in the synthesis of organic compounds. 3-POB has been used in the development of novel drugs, as well as in the synthesis of pharmaceuticals, cosmetics, and other chemicals. In addition, 3-POB has been studied for its potential therapeutic effects in various medical conditions.
Scientific Research Applications
Corrosion Inhibition
3-(Propionyloxy)benzoic acid: has been studied for its potential as a corrosion inhibitor, particularly for protecting metals like stainless steel in corrosive environments . The compound’s effectiveness in preventing corrosion can be attributed to its ability to form a protective layer on the metal surface, thus impeding the electrochemical processes that lead to corrosion.
Pharmaceutical Applications
In the pharmaceutical industry, 3-(Propionyloxy)benzoic acid may serve as a preservative or an intermediate in the synthesis of more complex compounds . Its structural properties allow it to be incorporated into various formulations, enhancing the stability and shelf-life of pharmaceutical products.
Material Science
The compound’s properties are of interest in material science, particularly in the development of new polymers and coatings . Its ability to interact with other chemical entities can lead to the creation of materials with desirable mechanical and chemical properties.
Environmental Science
3-(Propionyloxy)benzoic acid: plays a role in environmental science, especially in the study of soil chemistry and the impact of organic compounds on microbial communities . Its presence in the soil can influence the physicochemical properties and the balance of microorganisms, which is crucial for understanding soil health and fertility.
Analytical Chemistry
In analytical chemistry, 3-(Propionyloxy)benzoic acid can be used as a standard or reagent in various chemical analyses . Its well-defined properties make it suitable for calibrating instruments and validating analytical methods.
Biochemistry
The compound is relevant in biochemistry for understanding the metabolic pathways of phenolic acids in plants . It can be used to study enzyme activities, biosynthesis, and the metabolic actions of similar compounds within biological systems.
Industrial Uses
Industrially, 3-(Propionyloxy)benzoic acid may be utilized in the synthesis of dyes, fragrances, and other chemical products . Its chemical structure allows for versatile applications in various manufacturing processes.
properties
IUPAC Name |
3-propanoyloxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O4/c1-2-9(11)14-8-5-3-4-7(6-8)10(12)13/h3-6H,2H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDSHSYUJJSWWNU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)OC1=CC=CC(=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60596055 |
Source
|
| Record name | 3-(Propanoyloxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60596055 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Propionyloxy)benzoic acid | |
CAS RN |
51988-36-4 |
Source
|
| Record name | 3-(Propanoyloxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60596055 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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